Methyl 2-{[(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: methyl 2-[[2-(2-amino-4-oxo-1,3-thiazol-5-yl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C15H17N3O4S2/c1-22-14(21)11-7-4-2-3-5-8(7)23-13(11)17-10(19)6-9-12(20)18-15(16)24-9/h9H,2-6H2,1H3,(H,17,19)(H2,16,18,20)
• InChI Key: IKMGKIYQGHMRGA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCCC2)NC(=O)CC3C(=O)N=C(S3)N
• Molecular Formula: C15H17N3O4S2
• Molecular Weight: 367.4 g/mol
• CAS No.: 302804-56-4

Description

“Methyl 2-{[(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate” is a chemical compound with the linear formula C15H17N3O4S2. It has a molecular weight of 367.448 and a CAS number of 302804-56-4. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers.

Scientific Research Applications

Antitumor Activities

One significant area of application for this compound and related benzothiazoles is in the exploration of antitumor activities. Studies have demonstrated that 2-(4-Aminophenyl)benzothiazoles, related in structure and function, display potent and selective antitumor activity against various cancer cell lines, including breast, ovarian, colon, and renal cell lines. Metabolism plays a central role in the mechanism of action of these compounds, with N-acetylation and oxidation identified as main metabolic transformations. These findings suggest a novel pathway for the antitumor mechanism, potentially leading to new cancer therapies (Chua et al., 1999).

Synthesis of Heterocyclic Compounds

The compound and its derivatives serve as key intermediates in the synthesis of various heterocyclic compounds, which are crucial for pharmaceutical applications. For example, the synthesis of 2,5-disubstituted 1,3,4-oxadiazoles containing benzothiazolylthiol grouping involves condensing derivatives of (2-benzothiazolylthio)acetic acid with imino ester hydrochlorides and hydrazides of carboxylic acids, showcasing the versatility of the compound in creating heterocyclic structures with potential biological activity (Kelarev et al., 2000).

Antimicrobial Properties

Another research direction involves evaluating the antimicrobial properties of thiazolidinone derivatives. The synthesis and screening of 5-arylidene-2-imino-4-thiazolidinones, derived from similar chemical processes, have shown slight to moderate activity against selected microorganisms, indicating the potential of these compounds in antimicrobial drug development (Chavan & Pai, 2007).

Molecular Structure and Design

Research into the molecular structure and design of related compounds, including studies on their crystal structure, has provided insights into their chemical behavior and interaction patterns. For instance, the study of the crystal structure of methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, a closely related compound, reveals its stabilization by intra- and intermolecular N-H···O hydrogen bonds, highlighting the importance of molecular design in the development of pharmaceutical agents (Vasu et al., 2004).

Safety and Hazards

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